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Cat. No.: B15615205

Get Quote

Topic: Screening and Application of Inhibitors in Enterococcus faecalis Culture

Audience: Researchers, scientists, and drug development professionals.

Introduction

Enterococcus faecalis is a Gram-positive bacterium that is a commensal inhabitant of the

gastrointestinal tract. However, it is also a significant opportunistic pathogen responsible for a

variety of healthcare-associated infections, including bacteremia, endocarditis, and urinary tract

infections. The increasing prevalence of antibiotic resistance in E. faecalis necessitates the

development of novel therapeutic agents.

One of the quorum-sensing systems in E. faecalis that mediates conjugative plasmid transfer

involves peptide pheromones. For instance, the pPD1 plasmid transfer is induced by the cPD1

pheromone and inhibited by a peptide called iPD1. The ipd gene encodes the iPD1 peptide,

which acts as an antagonist to the cPD1 receptor, TraA, thereby preventing the initiation of

plasmid transfer. It is important to note that iPD1 is a specific peptide inhibitor of a natural

signaling process and not a general antimicrobial drug target. These application notes provide

a generalized framework for screening and evaluating potential inhibitors against Enterococcus
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faecalis, which can be adapted for various classes of compounds, including those that might

target specific signaling pathways.

I. Signaling Pathway Context: The cPD1/iPD1
Pheromone System
The cPD1/iPD1 system is a well-characterized signaling pathway in E. faecalis strains

harboring the pPD1 plasmid. It controls the conjugative transfer of this plasmid. Understanding

this pathway can provide a model for targeting bacterial communication.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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